Cas no 1806925-37-0 (3-Bromo-4-chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine)

• Product Name: 3-Bromo-4-chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine
• CAS No: 1806925-37-0
• MF: C₇H₂BrClF₅N
• MW: 310.446497440338
• CID: 4858420
• Update Time: 2025-10-29

3-Bromo-4-chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2BrClF5N/c8-4-2(9)1-3(7(12,13)14)15-5(4)6(10)11/h1,6H
• InChI Key： XYEKBJYOEUFORS-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(F)(F)F)=NC=1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3-Bromo-4-chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine

3-Bromo-4-chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1806925-37-0): A Versatile Fluorinated Pyridine Derivative

3-Bromo-4-chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1806925-37-0) is a highly specialized fluorinated pyridine compound that has gained significant attention in modern organic synthesis and pharmaceutical research. This halogenated pyridine derivative features a unique combination of bromo, chloro, difluoromethyl, and trifluoromethyl substituents, making it a valuable building block for various chemical transformations.

The molecular structure of 3-Bromo-4-chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine contains multiple reactive sites that allow for selective functionalization, a property highly sought after in medicinal chemistry and agrochemical development. The presence of both bromine and chlorine atoms at the 3 and 4 positions respectively provides excellent opportunities for cross-coupling reactions, while the difluoromethyl group and trifluoromethyl group contribute to enhanced metabolic stability and lipophilicity in potential drug candidates.

Recent studies in fluorinated compound research have highlighted the importance of such multi-substituted pyridines in developing new pharmaceutical intermediates. The compound's CAS number, 1806925-37-0, has seen increased search frequency in scientific databases, reflecting growing interest from researchers working on heterocyclic chemistry and fluorine chemistry applications. Its unique structural features make it particularly valuable for creating novel bioactive molecules with improved pharmacokinetic properties.

In the field of material science, 3-Bromo-4-chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine serves as a precursor for advanced electronic materials. The electron-withdrawing nature of its substituents makes it suitable for developing organic semiconductors and liquid crystal compounds. Researchers are particularly interested in how the combination of different halogen atoms and fluorinated groups affects the compound's electronic properties and potential applications in optoelectronic devices.

The synthesis and applications of polyhalogenated pyridines like 3-Bromo-4-chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine have become a hot topic in academic circles, with numerous publications exploring their reactivity patterns. The compound's stability and selective reactivity make it an excellent candidate for catalyzed coupling reactions, a subject frequently searched by chemistry professionals looking for innovative synthetic pathways.

From a commercial perspective, the demand for fluorinated pyridine derivatives has been steadily increasing, driven by their applications in crop protection chemicals and pharmaceutical development. The specific combination of substituents in 3-Bromo-4-chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine offers unique advantages in creating compounds with targeted biological activities, making it a valuable asset for chemical innovation in these industries.

Quality control and characterization of 3-Bromo-4-chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine typically involve advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These methods are crucial for verifying the compound's purity and structure, especially given the complex substitution pattern on the pyridine ring. Proper characterization is essential for researchers who frequently search for reliable chemical analysis methods for such specialized compounds.

The storage and handling of 3-Bromo-4-chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine require standard laboratory safety precautions. While not classified as hazardous under normal conditions, proper chemical storage protocols should be followed to maintain its stability and prevent decomposition. This aspect is particularly important for laboratory managers searching for best practices in chemical management.

Future research directions for 3-Bromo-4-chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine may explore its potential in catalysis and coordination chemistry. The multiple halogen atoms present interesting possibilities for creating novel metal-organic frameworks or serving as ligands in catalytic systems. These applications align with current trends in green chemistry and sustainable synthesis, topics that are increasingly popular in scientific literature searches.

In conclusion, 3-Bromo-4-chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1806925-37-0) represents a sophisticated example of modern fluorinated heterocyclic chemistry. Its unique structural features and versatile reactivity make it an important compound for researchers in pharmaceutical development, material science, and organic synthesis. As interest in halogenated compounds and fluorine chemistry continues to grow, this particular pyridine derivative is likely to remain a focus of scientific investigation and industrial application.